Cas no 12125-77-8 (Cycloheptatriene molybdenum tricarbonyl)

• Product Name: Cycloheptatriene molybdenum tricarbonyl
• CAS No: 12125-77-8
• MF: C₁₀H₈MoO₃
• MW: 272.108725547791
• MDL: MFCD00004160
• CID: 86662
• PubChem ID: 11716002
• Update Time: 2025-04-18

Cycloheptatriene molybdenum tricarbonyl Chemical and Physical Properties

Names and Identifiers

• Cycloheptatriene molybdenum tricarbonyl
• Tricarbonyl(cycloheptatriene)molybdenum
• carbon monoxide,molybdenum,toluene
• (Cycloheptatriene)molybdenum tricarbonyl
• Tricarbonyl(cycloheptatriene)molybdenum(0)
• 12125-77-8
• MFCD00004160
• carbon monoxide;cyclohepta-1,3,5-triene;molybdenum
• FT-0636759
• Cycloheptatrienemolybdenumtricarbonyl
• cycloheptatrienemolybdenum tricarbonyl
• DB-041610
• G83721
• Tricarbonyl[(1,2,3,4,5,6-nu)-1,3,5-cycloheptatriene]molybdenum
• DTXSID001071226

• MDL： MFCD00004160
• Inchi： 1S/C7H8.3CO.Mo/c1-2-4-6-7-5-3-1;3*1-2;/h1-6H,7H2;;;;
• InChI Key： WQAVHVQYKSYTII-UHFFFAOYSA-N
• SMILES： [Mo].[O+]#[C-].[O+]#[C-].[O+]#[C-].C1C=CC=CC=C1

Computed Properties

• Exact Mass: 273.95300
• Monoisotopic Mass: 267.905802
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 52
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3

Experimental Properties

• Color/Form: White crystals
• Melting Point: 100-101 °C (dec.)(lit.)
• Water Partition Coefficient: It is insoluble in water.
• PSA: 0.00000
• LogP: 1.43470
• Sensitiveness: Air Sensitive
• Solubility: Not determined

Cycloheptatriene molybdenum tricarbonyl Security Information

• Hazardous Material transportation number：UN3466
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39
• RTECS：QA4700000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cyclic olefins
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Cyclic olefins